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Compound of Interest

Compound Name: 5-cyanopentanamide

Cat. No.: B041375

Introduction

5-Cyanopentanamide, also known by its synonyms 5-cyanovaleramide and pentanamide, 5-
cyano-, is an organic compound featuring both a nitrile and an amide functional group.[1][2]
This bifunctionality makes it a valuable intermediate in the synthesis of various chemical
products, including pharmaceuticals and agrochemicals.[1][2] Notably, it is a key hydration
product of adiponitrile, an important precursor in the production of nylon 66.[2][3] This
document provides a comprehensive overview of the chemical structure, formula,
physicochemical properties, and a detailed experimental protocol for the synthesis of 5-
cyanopentanamide.

Chemical Structure and Formula

5-Cyanopentanamide consists of a five-carbon chain with a cyano group (-C=N) at one
terminus and an amide group (-CONH:2) at the other.[1][2]

e Molecular Formula: CeH1oN20[1][2][4][5]
e Molecular Weight: 126.16 g/mol [1][2]

e CAS Number: 2304-58-7[1][4]

« SMILES: C(CC(N)=0)CCC#N[1]

« InChl: INChl=1S/C6H10N20/c7-5-3-1-2-4-6(8)9/h1-4H2,(H2,8,9)[1]
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e InChiKey: XZUDGZXKOFPLBC-UHFFFAOYSA-N[1]

Physicochemical Properties

5-Cyanopentanamide is typically a colorless to pale yellow or pale beige solid or liquid,
depending on the ambient temperature.[1][6] It is soluble in polar solvents like water and
alcohols due to the hydrogen bonding capacity of the amide group.[1]

Property Value Reference
Melting Point 66-67 °C [7]

Boiling Point 175-195 °C at 3 Torr [7]
Appearance Pale Beige Solid [6]

Purity Min. 95% [2][5]

Experimental Protocol: Enzymatic Synthesis of 5-
Cyanopentanamide from Adiponitrile

This section details an experimental protocol for the synthesis of 5-cyanopentanamide
(referred to as 5-cyanovaleramide or 5-CVAM in the source) from adiponitrile utilizing a
recombinant nitrile hydratase. This biocatalytic method offers high regioselectivity and
efficiency.[3][5]

Objective: To synthesize 5-cyanopentanamide by the selective hydration of one nitrile group
of adiponitrile using a novel nitrile hydratase from Rhodococcus erythropolis CCM2595,
expressed in Escherichia coli.[3][5]

Materials:
o Adiponitrile
e Recombinant E. coli expressing nitrile hydratase from Rhodococcus erythropolis CCM2595

e Phosphate buffer (e.g., 50 mM, pH 7.5)
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e Centrifuge

 Incubator shaker

o High-Performance Liquid Chromatography (HPLC) system for analysis
Methodology:

» Cultivation of Recombinant E. coli: Cultivate the recombinant E. coli strain harboring the
nitrile hydratase gene in a suitable growth medium (e.g., LB broth with an appropriate
antibiotic for plasmid maintenance) under optimal conditions (e.g., 37°C, 200 rpm) until a
desired cell density is reached. Induce the expression of the nitrile hydratase as per the
specific expression system's protocol (e.g., addition of IPTG).

o Preparation of Whole-Cell Biocatalyst: Harvest the induced cells by centrifugation. Wash the
cell pellet with a suitable buffer (e.g., phosphate buffer, pH 7.5) to remove residual medium
components. The resulting cell pellet can be used directly as a whole-cell biocatalyst.

e Enzymatic Hydration Reaction:

o Prepare a reaction mixture containing the whole-cell biocatalyst suspended in a phosphate
buffer.

o Add adiponitrile to the reaction mixture to a final concentration of 20 mM.
o Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with agitation.[3][5]
e Reaction Monitoring and Product Analysis:

o Monitor the progress of the reaction by taking samples at regular intervals (e.g., every 2
minutes for the initial phase).

o Analyze the samples using HPLC to determine the concentrations of adiponitrile, 5-
cyanopentanamide, and any by-products such as adipamide.

o The study this protocol is based on observed complete consumption of 20 mM adiponitrile
within 10 minutes, with 95% selectivity for 5-cyanopentanamide.[3][5]
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e Product Isolation and Purification (General Procedure):

o Once the reaction has reached completion, separate the biocatalyst (cells) from the
reaction mixture by centrifugation or filtration.

o The supernatant containing the product can be subjected to further purification steps, such
as extraction with an organic solvent followed by evaporation of the solvent.

o Further purification can be achieved by techniques like recrystallization or column
chromatography to obtain high-purity 5-cyanopentanamide.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the enzymatic synthesis of 5-
cyanopentanamide.

Caption: Workflow for the enzymatic synthesis of 5-cyanopentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 5-Cyanopentanamide: Structure,
Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041375#5-cyanopentanamide-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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